Cas no 1805079-38-2 (2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine)
2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine
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- Inchi: 1S/C7H5ClF2N2O3/c1-15-4-2-3(6(9)10)5(8)11-7(4)12(13)14/h2,6H,1H3
- InChI Key: UKPGAFQQVQDLKC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)C=C(C([N+](=O)[O-])=N1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- XLogP3: 2.6
- Topological Polar Surface Area: 67.9
2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029047397-1g |
2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine |
1805079-38-2 | 97% | 1g |
$1,504.90 | 2022-04-01 |
2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine
2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine: A Comprehensive Overview
2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine, also known by its CAS number 1805079-38-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and features a unique combination of substituents that confer it with distinctive chemical properties. The molecule's structure includes a chlorine atom at the 2-position, a difluoromethyl group at the 3-position, a methoxy group at the 5-position, and a nitro group at the 6-position. These substituents not only influence the compound's reactivity but also make it a valuable tool in various chemical applications.
The synthesis of 2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research and industrial use. The presence of multiple electron-withdrawing groups (such as the nitro and chloro groups) significantly affects the electronic properties of the molecule, rendering it highly reactive in certain chemical transformations.
One of the most notable applications of 1805079-38-2 is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating infectious diseases and cancer. Its ability to act as both an electrophile and a nucleophile makes it versatile in medicinal chemistry workflows. Furthermore, recent studies have explored its role in click chemistry reactions, where it acts as a scaffold for constructing complex molecular architectures.
In materials science, 2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine has been utilized as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and excellent catalytic activity. The compound's ability to coordinate with metal ions has been exploited to create novel catalysts for industrial processes like olefin epoxidation and alkene oxidation.
The environmental impact of CAS No. 1805079-38-2 has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. Findings indicate that under specific environmental conditions, the compound undergoes rapid hydrolysis, reducing its persistence in natural systems. However, further investigations are required to fully understand its long-term ecological effects.
In conclusion, 2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine (CAS No. 1805079-38-2) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an even more significant role in advancing modern chemistry and materials science.
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